Cas no 77887-48-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI))

• Product name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI)
• CAS No: 77887-48-0
• MF: C₈H₁₃NO₃
• MW: 171.19372
• CID: 550973
• PubChem ID: 11126719

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI)
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-ox
• N-ACETYL-(4R)-ISOPROPYL 2-OXAZOLIDINONE
• (4S)-3-Acetyl-4-isopropyloxazolidin-2-one
• (4S)-3-acetyl-4-isopropyloxazolidinone
• (N-Acetyl)-(R)-4-isopropyl-2-oxazolidinone
• (N-Acetyl)-(S)-4-isopropyl-2-oxazolidinone
• (S)-3-(1-oxoethyl)-4-(1-methylethyl)-2-oxazolidinone
• (S)-N-acetyl-4-isopropyl-2-oxazolidinone
• 2-Oxazolidinone,3-acetyl-4-(1-Methylethyl)-,(4S)
• 3-acetyl-4-isopropyl-2-oxazolidinone
• N-ACETYL-(4S)-ISOPROPYL 2-OXAZOLIDINONE
• (S)-3-acetyl-4-isopropyloxazolidin-2-one
• (4S)-3-acetyl-4-propan-2-yl-1,3-oxazolidin-2-one
• 77887-48-0
• SCHEMBL3768819
• (4S)-3-ACETYL-4-ISOPROPYL-1,3-OXAZOLIDIN-2-ONE

• Inchi： InChI=1S/C8H13NO3/c1-5(2)7-4-12-8(11)9(7)6(3)10/h5,7H,4H2,1-3H3/t7-/m1/s1
• InChI Key： DDLQJZMVXVQYJT-SSDOTTSWSA-N
• SMILES： CC(C)C1COC(=O)N1C(=O)C

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 46.61000
• LogP: 0.94760

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI) Security Information

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI) Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones